5,5,6-trimethyl-3-(1-piperidinylsulfonyl)bicyclo[2.2.1]heptan-2-one

• IUPAC Name: 5,5,6-trimethyl-3-piperidin-1-ylsulfonylbicyclo[2.2.1]heptan-2-one
• InChI: InChI=1S/C15H25NO3S/c1-10-11-9-12(15(10,2)3)14(13(11)17)20(18,19)16-7-5-4-6-8-16/h10-12,14H,4-9H2,1-3H3
• InChI Key: BJEIKPPCIVKMEN-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CC(C1(C)C)C(C2=O)S(=O)(=O)N3CCCCC3
• Molecular Formula: C15H25NO3S
• Molecular Weight: 299.4 g/mol

Description

5,5,6-trimethyl-3-(1-piperidinylsulfonyl)bicyclo[2.2.1]heptan-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as TPSB and is a bicyclic ketone derivative of the piperidine ring. It has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of TPSB is not fully understood, but it is believed to act as a modulator of the immune response. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a key role in the inflammatory response. TPSB has also been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
TPSB has been shown to have several biochemical and physiological effects in both in vitro and in vivo studies. It has been shown to inhibit the production of prostaglandin E2, a major mediator of pain and inflammation. TPSB has also been shown to reduce the expression of COX-2, an enzyme involved in the production of prostaglandins. In addition, TPSB has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TPSB in lab experiments is its high purity and reliability in synthesis. TPSB has also been shown to have low toxicity, making it a safe compound to work with. However, one limitation of using TPSB is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on TPSB. One area of interest is its potential as a therapeutic agent for the treatment of pain and inflammation. Further studies are needed to investigate the efficacy and safety of TPSB in human clinical trials. Another potential direction is the investigation of TPSB as a modulator of the immune response in various disease states. Additionally, the development of new synthesis methods for TPSB could improve yield and purity, making it more accessible for research purposes.
Conclusion:
5,5,6-trimethyl-3-(1-piperidinylsulfonyl)bicyclo[2.2.1]heptan-2-one, or TPSB, is a unique chemical compound that has gained significant attention in the scientific community. Its potential applications in medicinal chemistry, as well as its mechanism of action and physiological effects, make it a promising candidate for future research. Further studies are needed to fully understand the potential of TPSB and its role in various disease states.

Scientific Research Applications

TPSB has been used in various scientific studies due to its unique structure and potential applications. One of the main areas of research has been in the field of medicinal chemistry, where TPSB has been investigated for its potential as a therapeutic agent. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation.